2-{[6-(1,3-Benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(4-fluoro-2-methylphenyl)acetamide
2-{[6-(1,3-Benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(4-fluoro-2-methylphenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
498536-91-7
VCID:
VC0459888
InChI:
InChI=1S/C22H16FN3O3S/c1-13-8-16(23)4-6-17(13)25-21(27)11-30-22-15(10-24)2-5-18(26-22)14-3-7-19-20(9-14)29-12-28-19/h2-9H,11-12H2,1H3,(H,25,27)
SMILES:
CC1=C(C=CC(=C1)F)NC(=O)CSC2=C(C=CC(=N2)C3=CC4=C(C=C3)OCO4)C#N
Molecular Formula:
C22H16FN3O3S
Molecular Weight:
421.4g/mol
2-{[6-(1,3-Benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(4-fluoro-2-methylphenyl)acetamide
CAS No.: 498536-91-7
Main Products
VCID: VC0459888
Molecular Formula: C22H16FN3O3S
Molecular Weight: 421.4g/mol
![2-{[6-(1,3-Benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(4-fluoro-2-methylphenyl)acetamide - 498536-91-7](/images/no_structure.jpg)
| CAS No. | 498536-91-7 |
|---|---|
| Product Name | 2-{[6-(1,3-Benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl}-N-(4-fluoro-2-methylphenyl)acetamide |
| Molecular Formula | C22H16FN3O3S |
| Molecular Weight | 421.4g/mol |
| IUPAC Name | 2-[6-(1,3-benzodioxol-5-yl)-3-cyanopyridin-2-yl]sulfanyl-N-(4-fluoro-2-methylphenyl)acetamide |
| Standard InChI | InChI=1S/C22H16FN3O3S/c1-13-8-16(23)4-6-17(13)25-21(27)11-30-22-15(10-24)2-5-18(26-22)14-3-7-19-20(9-14)29-12-28-19/h2-9H,11-12H2,1H3,(H,25,27) |
| Standard InChIKey | VRXJSVIWQSMHCZ-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)F)NC(=O)CSC2=C(C=CC(=N2)C3=CC4=C(C=C3)OCO4)C#N |
| Canonical SMILES | CC1=C(C=CC(=C1)F)NC(=O)CSC2=C(C=CC(=N2)C3=CC4=C(C=C3)OCO4)C#N |
| PubChem Compound | 1004439 |
| Last Modified | Nov 11 2021 |
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